N-(2-methoxyphenyl)-2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}acetamide
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Description
N-(2-methoxyphenyl)-2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C20H21N3O3S and its molecular weight is 383.47. The purity is usually 95%.
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Scientific Research Applications
PET Tracers for Imaging
One significant application of related chemical derivatives is in the synthesis of carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives, serving as potential PET tracers for imaging nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1). These derivatives, synthesized under basic conditions, achieved radiochemical purities greater than 99% and specific activities ranging from 185-555 GBq/μmol, suggesting their utility in PET imaging to explore various biological processes in vivo (Gao, Wang, & Zheng, 2016).
Antibacterial Activity
Another application is found in the synthesis and biological evaluation of heterocyclic derivatives, including thioacetamide-based compounds, for antibacterial activities. These compounds are synthesized from 2-(4-aminophenyl) benzimidazole and evaluated for their effectiveness against bacterial strains, showcasing the potential of such derivatives in developing new antibacterial agents (Gullapelli, Thupurani, & Brahmeshwari, 2014).
Anticonvulsant Activity
Derivatives of the compound have been assessed for anticonvulsant activity, with some showing promise against seizures induced by maximal electroshock (MES). The research indicates the potential therapeutic applications of these compounds in the treatment of epilepsy and related disorders (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).
Anticancer Agents
Further studies have explored the synthesis and biological evaluation of thiazole derivatives as anticancer agents. These investigations involved assessing the cytotoxicity of synthesized compounds against cancer cell lines, highlighting the potential of such chemical derivatives in cancer therapy (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).
Properties
IUPAC Name |
N-(2-methoxyphenyl)-2-[5-(4-methoxyphenyl)-1-methylimidazol-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O3S/c1-23-17(14-8-10-15(25-2)11-9-14)12-21-20(23)27-13-19(24)22-16-6-4-5-7-18(16)26-3/h4-12H,13H2,1-3H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVFVDOWDRCZOGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CN=C1SCC(=O)NC2=CC=CC=C2OC)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.